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Compound of Interest

Compound Name: Triolein

Cat. No.: B1671897 Get Quote

Essential Safety and Handling Guide for Triolein
This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Triolein in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure the safe and effective management

of this substance. While some safety data sheets (SDS) classify Triolein as non-hazardous

under OSHA standards, others indicate it may cause skin, eye, and respiratory irritation.[1][2][3]

[4] Therefore, adherence to good laboratory practices and the use of appropriate personal

protective equipment are crucial.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Triolein to

minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Safety glasses with side

shields are the minimum

requirement.[3] Chemical

splash goggles should be worn

when there is a potential for

splashing.

Hand Protection Gloves

Chemical-resistant,

impermeable gloves (e.g.,

nitrile) should be worn. Gloves

must be inspected before use,

and hands should be washed

thoroughly after removal.

Body Protection Lab Coat

A standard laboratory coat is

recommended to protect

clothing and skin from potential

splashes.

Respiratory Protection Not typically required

No protective equipment is

needed under normal use

conditions with adequate

ventilation. In situations with a

risk of aerosolization or

exceeding exposure limits, a

full-face respirator may be

necessary.

Footwear Closed-toe Shoes
Required to prevent injuries

from spills or dropped objects.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a systematic workflow is critical for the safe handling of Triolein. The following

steps outline the process from preparation to the conclusion of work.

1. Preparation:
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Ensure the work area is clean and well-ventilated.

Review the Safety Data Sheet (SDS) for Triolein before starting work.

Assemble all necessary materials and equipment, including PPE.

Inspect all PPE for integrity (e.g., no holes in gloves) before donning.

2. Handling:

Dispense the required amount of Triolein carefully, avoiding splashing or aerosol formation.

Avoid direct contact with skin and eyes.

Keep containers of Triolein closed when not in use.

Do not eat, drink, or smoke in the handling area.

3. Post-Handling:

Wash hands thoroughly with soap and water after handling is complete.

Clean the work area and any equipment used.

Properly remove and dispose of gloves and any other contaminated PPE.

Store Triolein in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible substances like strong oxidizing agents. A recommended storage temperature

is between 2-8°C.

Emergency Procedures
In the event of an accidental exposure or spill, follow these immediate steps:

Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation occurs,

seek medical advice.

Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, removing

contact lenses if present and easy to do. If eye irritation persists, get medical attention.
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Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing. If you feel unwell, call a poison center or doctor.

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Spill: Ensure adequate ventilation. Wear appropriate PPE. Soak up the spill with an inert

absorbent material (e.g., sand, silica gel, or universal binder). Collect the material and place

it in a suitable, closed container for disposal.

Disposal Plan
Waste Chemical: Dispose of unused Triolein and contaminated materials through an

approved waste disposal plant. Do not allow the product to enter drains, waterways, or soil.

Empty Containers: The first rinse of a thoroughly emptied container must be collected and

disposed of as hazardous waste. Subsequent rinses can typically be disposed of down the

drain with copious amounts of water, but always check local regulations. After proper rinsing,

the container can be disposed of in the regular trash.

Physical and Chemical Properties
Property Value

Molecular Formula C₅₇H₁₀₄O₆

Molecular Weight 885.45 g/mol

Appearance Clear, colorless to light yellow liquid

Odor Odorless

Boiling Point 235 - 240 °C @ 18 mmHg

Melting Point -4 to -5.5 °C

Flash Point 330 °C

Density 0.91 g/mL

Solubility Insoluble in water.
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Caption: Workflow for the safe handling of Triolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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